1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE

• IUPAC Name: 1-[4-[4-(1-adamantyl)piperazine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H35N3O2/c1-16(26)23-4-2-20(3-5-23)21(27)24-6-8-25(9-7-24)22-13-17-10-18(14-22)12-19(11-17)15-22/h17-20H,2-15H2,1H3
• InChI Key: RRSWXBZNASQDSB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H35N3O2
• Molecular Weight: 373.5 g/mol

Description

1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE is a complex organic compound that features a unique adamantyl group attached to a piperazine and piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts, followed by selective intramolecular cyclization reactions . Another approach includes the reduction of specific adamantyl derivatives to form the desired compound .

Industrial Production Methods

the synthesis likely involves scalable reactions such as the Suzuki–Miyaura coupling, which is known for its mild and functional group tolerant reaction conditions .

Chemical Reactions Analysis

Types of Reactions

1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE can undergo various chemical reactions, including:

Oxidation: The adamantyl group can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The piperazine and piperidine moieties can participate in substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like iodine and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled temperatures and pressures to ensure high yields and purity .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the adamantyl group can lead to the formation of adamantyl ketones, while reduction can yield various adamantyl alcohols .

Scientific Research Applications

1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antiplatelet aggregation.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cardiovascular diseases.

Industry: Utilized in the development of advanced materials due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE involves its interaction with specific molecular targets and pathways. The adamantyl group is known for its ability to enhance the lipophilicity and stability of the compound, which can improve its binding affinity to target proteins. The piperazine and piperidine moieties contribute to the compound’s overall biological activity by interacting with various receptors and enzymes .

Comparison with Similar Compounds

Similar Compounds

• N1-[1-(4-bromobenzyl)-3-piperidino-carbonyl]-N4-(2-chlorophenyl)-piperazine hydrobromide
• 1,4-bis-[3-[N4-(2-chlorophenyl)-N1-(piperazino-carbonyl)]-piperidin-1-yl-methyl]-benzene dibromide

Uniqueness

1-(4-{[4-(1-ADAMANTYL)PIPERAZINO]CARBONYL}PIPERIDINO)-1-ETHANONE is unique due to its adamantyl group, which imparts exceptional stability and lipophilicity. This makes it a valuable compound for various applications, particularly in medicinal chemistry and materials science .